Cas no 84495-60-3 (4(1H)-Phenanthrenone,3-bromo-2,3-dihydro-)

• Product Name: 4(1H)-Phenanthrenone,3-bromo-2,3-dihydro-
• CAS No: 84495-60-3
• MF: C₁₄H₁₁BrO
• MW: 275.140543222427
• CID: 731151
• PubChem ID: 259303
• Update Time: 2025-04-19

4(1H)-Phenanthrenone,3-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Phenanthrenone,3-bromo-2,3-dihydro-
• 3-bromo-2,3-dihydro-1H-phenanthren-4-one
• DTXSID50293389
• 84495-60-3
• NSC89129
• 3-bromo-2,3-dihydrophenanthren-4(1H)-one
• NSC-89129
• SCHEMBL12031024

• Inchi： 1S/C14H11BrO/c15-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)14(12)16/h1-6,12H,7-8H2
• InChI Key： HYZHDJZPJGLJON-UHFFFAOYSA-N
• SMILES： BrC1C(C2C3C=CC=CC=3C=CC=2CC1)=O

Computed Properties

• Exact Mass: 273.999
• Monoisotopic Mass: 273.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 408°Cat760mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.683
• PSA: 17.07000
• LogP: 3.73220